Cas no 893923-28-9 (2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 893923-28-9
• MF: C₂₁H₁₉F₂N₃O₃S₂
• MW: 463.520669221878
• CID: 6400071
• PubChem ID: 40868916
• Update Time: 2025-10-29

2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 2-(difluoromethylsulfonyl)-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F1878-0472
• AKOS024616398
• 893923-28-9
• 2-difluoromethanesulfonyl-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 2-((difluoromethyl)sulfonyl)-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C21H19F2N3O3S2/c1-12-7-8-17(13(2)9-12)26-19(15-10-30-11-16(15)25-26)24-20(27)14-5-3-4-6-18(14)31(28,29)21(22)23/h3-9,21H,10-11H2,1-2H3,(H,24,27)
• InChI Key： VWCKRXVJFWDUIW-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=CC=1S(C(F)F)(=O)=O)=O)N(C1C=CC(C)=CC=1C)N=2

Computed Properties

• Exact Mass: 463.08359015g/mol
• Monoisotopic Mass: 463.08359015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 115Ų

Additional information on 2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Recent Advances in the Study of 2-Difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 893923-28-9)

The compound 2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 893923-28-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the unique structural features of 893923-28-9, which contribute to its high binding affinity for specific molecular targets. The compound's difluoromethanesulfonyl group and thienopyrazole core are particularly noteworthy, as they enhance its stability and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction with target proteins, revealing promising insights into its potential as a lead candidate for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, 893923-28-9 has shown potent inhibitory activity against certain kinases implicated in inflammatory and oncogenic processes. These findings suggest that the compound could be a valuable tool for investigating disease mechanisms and developing novel therapeutics. However, further pharmacokinetic and toxicological studies are needed to fully assess its clinical potential.

The synthesis of 2-difluoromethanesulfonyl-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide has also been optimized in recent work, with researchers reporting improved yields and purity through innovative catalytic methods. These advancements are critical for scaling up production and facilitating future preclinical studies. Additionally, the compound's stability under various physiological conditions has been evaluated, providing valuable data for formulation development.

In conclusion, the latest research on 893923-28-9 underscores its potential as a versatile and promising compound in chemical biology and drug discovery. While significant progress has been made in understanding its properties and applications, ongoing studies will be essential to translate these findings into therapeutic innovations. This briefing serves as a timely update for researchers and industry professionals interested in the continued exploration of this compound.